Cas no 926291-64-7 (Carbamic acid, N-[(1R)-1-(3-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester)

Carbamic acid, N-[(1R)-1-(3-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester structure
926291-64-7 structure
Product Name:Carbamic acid, N-[(1R)-1-(3-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester
CAS No:926291-64-7
MF:C13H18ClNO3
MW:271.739923000336
MDL:MFCD25977349
CID:1974157
PubChem ID:59536757
Update Time:2025-09-25

Carbamic acid, N-[(1R)-1-(3-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-[(1R)-1-(3-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester
    • (R)-tert-Butyl (1-(3-chlorophenyl)-2-hydroxyethyl)carbamate
    • 1,1-Dimethylethyl N-[(1R)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate (ACI)
    • EN300-7357594
    • 926291-64-7
    • BMB29164
    • tert-butyl N-[(1R)-1-(3-chlorophenyl)-2-hydroxyethyl]carbamate
    • SCHEMBL4597970
    • W16995
    • (R)-tert-Butyl(1-(3-chlorophenyl)-2-hydroxyethyl)carbamate
    • tert-butyl (R)-(1-(3-chlorophenyl)-2-hydroxyethyl)carbamate
    • CS-0007845
    • (R)-tert-Butyl (1-(3-chlorophenyl)-2-hydroxyethyl)carbamate ee
    • carbamic acid,[(1R)-1-(3-chlorophenyl)-2-hydroxyethyl]-,1,1-dimethylethyl ester
    • AKOS027370520
    • DS-12762
    • MDL: MFCD25977349
    • Inchi: 1S/C13H18ClNO3/c1-13(2,3)18-12(17)15-11(8-16)9-5-4-6-10(14)7-9/h4-7,11,16H,8H2,1-3H3,(H,15,17)/t11-/m0/s1
    • InChI Key: SWYMATJMMKRYJJ-NSHDSACASA-N
    • SMILES: [C@@H](C1C=CC=C(Cl)C=1)(CO)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 271.0975211g/mol
  • Monoisotopic Mass: 271.0975211g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Boiling Point: 405.9±40.0°C at 760 mmHg

Carbamic acid, N-[(1R)-1-(3-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester Security Information

Carbamic acid, N-[(1R)-1-(3-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester Pricemore >>

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Carbamic acid, N-[(1R)-1-(3-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: tert-Butyl hypochlorite ,  Sodium hydroxide Solvents: 1-Propanol ,  Water ;  10 min, 15 °C; 15 °C → 0 °C
1.2 Reagents: Styrene Catalysts: Dipotassium osmate ,  1,4-Bis(9-O-dihydroquinidinyl)phthalazine Solvents: 1-Propanol ;  0 °C
1.3 Reagents: Sodium sulfite Solvents: Water
Reference
Substituted imidazolidinones and related compounds as chemokine receptor binding compounds and their preparation, pharmaceutical compositions and use in the treatment of infection of target cells by human immunodeficiency virus
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane ,  Water ;  overnight, rt
Reference
Substituted 2-acetamido-5-aryl-1,2,4-triazolones as vasopressin receptor inhibitors and their preparation and use in the treatment of cardiovascular diseases
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: tert-Butyl hypochlorite ,  Sodium hydroxide Solvents: 1-Propanol ,  Water ;  10 min, -15 °C; -15 °C → 0 °C
1.2 Catalysts: Dipotassium osmate ,  (DHQ)2PHAL Solvents: 1-Propanol ;  0 °C
1.3 Reagents: Sodium sulfite Solvents: Water
Reference
Design of Substituted Imidazolidinylpiperidinylbenzoic Acids as Chemokine Receptor 5 Antagonists: Potent Inhibitors of R5 HIV-1 Replication
Skerlj, Renato; Bridger, Gary; Zhou, Yuanxi; Bourque, Elyse; McEachern, Ernest; et al, Journal of Medicinal Chemistry, 2013, 56(20), 8049-8065

Carbamic acid, N-[(1R)-1-(3-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester Raw materials

Carbamic acid, N-[(1R)-1-(3-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester Preparation Products

Carbamic acid, N-[(1R)-1-(3-chlorophenyl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester Related Literature

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